Cas no 101975-75-1 (Pyridinium,1,1'-[1,4-phenylenebis(methylene)]bis[4-methyl-, dibromide (9CI))
101975-75-1 structure
Product Name:Pyridinium,1,1'-[1,4-phenylenebis(methylene)]bis[4-methyl-, dibromide (9CI)
CAS No:101975-75-1
MF:C20H22Br2N2
MW:450.21008348465
CID:196728
PubChem ID:3064075
Update Time:2025-04-19
Pyridinium,1,1'-[1,4-phenylenebis(methylene)]bis[4-methyl-, dibromide (9CI) Chemical and Physical Properties
Names and Identifiers
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- Pyridinium,1,1'-[1,4-phenylenebis(methylene)]bis[4-methyl-, dibromide (9CI)
- 4-methyl-1-[[4-[(4-methylpyridin-1-ium-1-yl)methyl]phenyl]methyl]pyridin-1-ium,dibromide
- 4-Picolinium, 1,1'-(p-phenylenedimethylene)bis-, dibromide
- DTXSID20906914
- 1,1'-[1,4-Phenylenebis(methylene)]bis(4-methylpyridin-1-ium) dibromide
- Pyridinium, 1,1'-(1,4-phenylenebis(methylene))bis(4-methyl-, dibromide
- AKOS016523044
- 101975-75-1
- 1,1'-(p-Phenylenedimethylene)bis(4-picolinium bromide)
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- Inchi: 1S/C20H22N2.2BrH/c1-17-7-11-21(12-8-17)15-19-3-5-20(6-4-19)16-22-13-9-18(2)10-14-22;;/h3-14H,15-16H2,1-2H3;2*1H/q+2;;/p-2
- InChI Key: UPEQOHGAOOOQEF-UHFFFAOYSA-L
- SMILES: [Br-].[Br-].[N+]1(C=CC(C)=CC=1)CC1C=CC(=CC=1)C[N+]1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 425.8428
- Monoisotopic Mass: 448.015
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 274
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 7.8Ų
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 7.76
- LogP: -3.01700
Pyridinium,1,1'-[1,4-phenylenebis(methylene)]bis[4-methyl-, dibromide (9CI) Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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